Cadmium (II) bromide,hydrous

Specification

• Molecular Formula: Br2CdH8O4
• Molecular Weight: 344.28 g/mol
• IUPAC Name: dibromocadmium;tetrahydrate
• Standard InChI: InChI=1S/2BrH.Cd.4H2O/h2*1H;;4*1H2/q;;+2;;;;/p-2
• Standard InChI Key: PANYFCXNZSEXSU-UHFFFAOYSA-L
• Canonical SMILES: O.O.O.O.Br[Cd]Br

Introduction

Chemical Identification and Basic Properties

Cadmium(II) bromide hydrate is formally identified by the chemical formula CdBr₂·nH₂O (n = 1, 4) and the CAS registry number 7789-42-6. The anhydrous form (CdBr₂) has a molecular weight of 272.22 g/mol, while hydrated variants incorporate water molecules into their crystalline lattice. Key physical properties include:

Property	Value
Melting Point	566°C (anhydrous)
Boiling Point	963°C (anhydrous)
Density (Tetrahydrate)	3.04 g/cm³
Water Solubility	Highly soluble
Hygroscopicity	High (absorbs moisture)

The tetrahydrate form is notably less dense than its anhydrous counterpart due to interstitial water molecules within the crystal structure.

Synthesis and Crystallization

Direct Synthesis from Elements

Cadmium(II) bromide hydrate is typically prepared by heating elemental cadmium with bromine vapor under controlled conditions:
$\text{Cd (s)} + \text{Br}_2 \text{(g)} \rightarrow \text{CdBr}_2 \text{(s)}$.
Hydrated forms are obtained by crystallizing the anhydrous product from aqueous solutions. For example, slow evaporation of a CdBr₂ solution yields the tetrahydrate, CdBr₂·4H₂O.

Coordination-Driven Synthesis

Recent studies demonstrate its utility in synthesizing coordination complexes. For instance, reacting CdBr₂·4H₂O with 4-(2-aminoethyl)morpholine produces [CdBr₂(C₆H₁₄N₂O)], a centrosymmetric dimer with a distorted octahedral geometry at the cadmium center. Similarly, CdBr₂·4H₂O reacts with fac-[Rh(apt)₃] (apt = 3-aminopropanethiolate) to form heterometallic complexes like [Cd{Rh(apt)₃}₂]Br₂·4H₂O, where cadmium adopts an octahedral environment coordinated by six sulfur atoms.

Structural Characterization

Anhydrous vs. Hydrated Forms

X-ray diffraction reveals stark differences between anhydrous CdBr₂ and its hydrates:

• Anhydrous CdBr₂: Adopts a layered structure with cadmium in octahedral coordination by six bromide ions.

• Tetrahydrate (CdBr₂·4H₂O): Forms a polymeric structure with bridging bromide ligands and two interstitial water molecules per formula unit. The cadmium center retains octahedral geometry, bonded to four bromide ions and two water molecules.

Coordination Complexes

In coordination compounds, cadmium(II) bromide hydrate acts as a versatile precursor. The title compound in [Cd{Rh(apt)₃}₂]Br₂·4H₂O exhibits a trinuclear CdIIRhIII₂ core, with cadmium surrounded by six sulfur atoms from two Rh(apt)₃ ligands. This structural motif highlights cadmium’s flexibility in adopting diverse coordination environments.

Physicochemical Behavior

Thermal Stability

Thermogravimetric analysis of CdBr₂·4H₂O shows stepwise water loss upon heating, transitioning to the monohydrate (CdBr₂·H₂O) at ~100°C and anhydrous CdBr₂ above 200°C. The anhydrous form remains stable up to its melting point (566°C).

Reactivity

Cadmium(II) bromide hydrate reacts with:

• Strong oxidizing agents: May release toxic bromine vapors.

• Metals: Redox reactions can occur, particularly with alkali metals.

• Ligands: Forms stable complexes with N-, O-, and S-donor ligands, as seen in morpholine and thiolate derivatives.

Environmental and Toxicological Profile

Ecotoxicity

Cadmium(II) bromide hydrate is classified as very toxic to aquatic life (Hazard Statement H410), with long-lasting effects due to cadmium’s bioaccumulative nature. Chronic exposure disrupts aquatic ecosystems, necessitating stringent containment measures during disposal.

Human Health Risks

Exposure routes include inhalation, ingestion, and dermal contact. Acute effects (H302, H312, H332) range from gastrointestinal distress to respiratory irritation. Chronic cadmium exposure is linked to renal dysfunction and osteoporosis, though specific data for CdBr₂·nH₂O remain limited.

Applications in Materials Science

Coordination Polymers

Cadmium(II) bromide hydrate serves as a building block for supramolecular architectures. For example, its reaction with morpholine derivatives yields luminescent materials with potential sensing applications.

Heterometallic Complexes

The compound facilitates the synthesis of heterometallic systems like [Cd{Rh(apt)₃}₂]Br₂·4H₂O, which exhibit unique magnetic and catalytic properties. Such complexes are explored for photocatalysis and molecular electronics.